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Compound of Interest

Compound Name: 5-Chlorosalicylic Acid

Cat. No.: B044635

An In-depth Technical Guide to the Physicochemical Characteristics of 5-Chlorosalicylic Acid

Introduction

5-Chlorosalicylic acid (5-CSA) is an organic compound and a chlorinated derivative of
salicylic acid.[1][2] Its chemical structure consists of a benzoic acid backbone with a hydroxyl
group at position 2 and a chlorine atom at position 5.[1] This substitution pattern imparts
specific physicochemical properties that make it a valuable intermediate in various industrial
syntheses.[3] It is primarily utilized as a crucial building block in the manufacturing of
pharmaceuticals, including anti-inflammatory drugs and analgesics, as well as in the
agrochemical sector for formulating herbicides and fungicides.[3] This document provides a
detailed overview of the core physicochemical characteristics of 5-Chlorosalicylic Acid,
intended for researchers, scientists, and professionals in drug development.

Physicochemical Properties

The fundamental physical and chemical properties of 5-Chlorosalicylic Acid are summarized
below. These values are critical for its handling, application in chemical reactions, and
formulation.
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Property Value Source(s)

Molecular Formula C7HsCIOs MIESEIEIEE

Molecular Weight 172.57 g/mol [110516]17118]

CAS Number 321-14-2 [5I[7118119]
White to off-white/cream

Appearance crystalline powder or acicular [31[5][6]1[10]
solid.[3][5][6][10]

_ _ 171-172 °C[4][6]; 171.5 °C;

Melting Point [41617111]
172.0t0 178.0 °C; 173 °C[7]
320.5+27.0 °C at 760

Boiling Point mmHg[4]; 320.50 °C [4][11]
(estimated)[11]

Density 1.5+0.1 g/cm3 [4]

pKa 2.63 (at 25°C) [6]

) 147.6 £ 23.7 °C[4]; 147.60 °C

Flash Point , [4][11]
(estimated)[11]
Slightly soluble in water.

B Soluble in alcohol, ether,
Solubility [5]

chloroform, benzene[5], and

methanol.

Spectral Data

Spectroscopic data is essential for the structural elucidation and identification of 5-

Chlorosalicylic Acid.
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Spectrum Type Data Reference Source(s)
Spectrum available and

1H NMR [1][12]
conforms to the structure.

13C NMR Spectrum available. [1]
Spectrum available (FTIR, KBr

Infrared (IR) , [1][13][14]
Wafer, Nujol Mull).

UV-Vis Spectrum available. [1]
Spectrum available (GC-MS,

Mass Spectrometry [L][o][14][15]

Electron lonization).

Experimental Protocols

Detailed methodologies are crucial for reproducing experimental results and for the

development of new synthetic routes or analytical methods.

Synthesis: Direct Chlorination of Salicylic Acid

A common and commercially viable method for preparing 5-Chlorosalicylic Acid is through

the direct chlorination of salicylic acid in an organic solvent at elevated temperatures.[16]

Objective: To synthesize 5-Chlorosalicylic Acid with high purity and yield.

Materials:

 Salicylic Acid

e Chlorine gas

¢ Solvent: Halogenated, monocyclic, carbocyclic, aromatic solvent (e.g., Chlorobenzene,

Dichlorobenzene, Bromobenzene).[16]

¢ Reaction Vessel (e.qg., four-hole boiling flask).[17]

Procedure:
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Salicylic acid is dissolved in the chosen organic solvent (e.g., chlorobenzene) within the
reaction vessel.[16][17]

The mixture is heated to a temperature between 100°C and 150°C to ensure complete
dissolution.[16] One specific protocol heats the solution to 130°C to ensure the water content
is below 0.03%.[17]

Chlorine gas is then slowly passed through the hot solution over a period of several hours
(e.g., 7 to 12 hours).[16]

After the reaction is complete, the mixture is cooled to room temperature (approximately 25-
30°C), which induces the crystallization of the product.[16][17]

The solid product is isolated via suction filtration.[16][17]
The filter cake is washed with fresh portions of the solvent to remove impurities.[16]

The final product is then dried. This process typically results in a high yield (over 90%) and
high purity product.[16]

Analysis: Melting Point Determination

Objective: To determine the melting point of a purified sample of 5-Chlorosalicylic Acid as an

indicator of purity.

Procedure (Capillary Method):

A small amount of the dry, crystalline 5-Chlorosalicylic Acid is packed into a capillary tube.
The capillary tube is placed in a melting point apparatus.
The sample is heated at a controlled rate.

The temperature at which the substance first begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting range. For a pure substance, this
range is typically narrow.

Analysis: Infrared (IR) Spectroscopy
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Objective: To obtain the infrared spectrum of 5-Chlorosalicylic Acid to confirm the presence of
key functional groups.

Procedure (KBr Wafer Method):

e A small amount of 5-Chlorosalicylic Acid (1-2 mg) is ground thoroughly with approximately
100-200 mg of dry potassium bromide (KBr) powder.

e The mixture is pressed into a thin, transparent pellet using a hydraulic press.
o The KBr pellet is placed in the sample holder of an FTIR spectrometer.

e The infrared spectrum is recorded. The resulting spectrum can be compared to reference
spectra for verification.[1]

Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 5-Chlorosalicylic
Acid via the direct chlorination of salicylic acid.

Workflow for Synthesis of 5-Chiorosalicylic Acid

Reaction Process Purification Final Product

e 5. Washing with Solvent . Drying 5-Chlorosalicylic Acid

Click to download full resolution via product page
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Caption: General workflow for the synthesis of 5-Chlorosalicylic Acid.

Biological Activity and Applications

5-Chlorosalicylic Acid is recognized for its role as a key intermediate in the synthesis of
various active pharmaceutical ingredients (APIs).[3] It is a major metabolite of Meseclazone, a
non-steroidal anti-inflammatory drug.[1][18] Studies have compared its anti-inflammatory and
platelet aggregation effects to other compounds like acetylsalicylic acid.[11][18] Its utility also
extends to the agrochemical industry, where it serves as a precursor for herbicides and
fungicides.[3] Furthermore, there is research into the mutagenic activity of 5-chlorosalicylic
acid as a potential metabolite of niclosamide, a medication used to treat tapeworm infestations.
[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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